1-[2-(diethylamino)ethyl]-N-(1-naphthylmethyl)-1H-benzimidazol-2-amine

• IUPAC Name: 1-[2-(diethylamino)ethyl]-N-(naphthalen-1-ylmethyl)benzimidazol-2-amine
• InChI: InChI=1S/C24H28N4/c1-3-27(4-2)16-17-28-23-15-8-7-14-22(23)26-24(28)25-18-20-12-9-11-19-10-5-6-13-21(19)20/h5-15H,3-4,16-18H2,1-2H3,(H,25,26)
• InChI Key: XZDQDQIONBBCJK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C2=CC=CC=C2N=C1NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H28N4
• Molecular Weight: 372.5 g/mol

Description

1-[2-(diethylamino)ethyl]-N-(1-naphthylmethyl)-1H-benzimidazol-2-amine, commonly known as DENA, is a benzimidazole derivative that has been widely studied for its potential use in scientific research. It is a small molecule that has shown promise in various applications, including as a fluorescent probe for imaging and as a potential therapeutic agent for cancer and other diseases.

Mechanism of Action

The mechanism of action of DENA is not fully understood, but it is believed to act by binding to specific targets in cells and modulating their activity. It has been shown to have a high affinity for certain proteins and enzymes, which may be responsible for its various biological effects.
Biochemical and Physiological Effects:
DENA has been shown to have a variety of biochemical and physiological effects in cells and tissues. It has been shown to inhibit the activity of certain enzymes and to induce apoptosis (programmed cell death) in cancer cells. DENA has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DENA is its versatility in various scientific research applications. It has been shown to be effective in a variety of assays and experiments, including in vitro and in vivo studies. However, one limitation of DENA is its potential toxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on DENA. Some possible areas of study include:
- Further investigation of the mechanism of action of DENA and its specific targets in cells and tissues.
- Development of new drug delivery systems using DENA as a carrier molecule.
- Exploration of the potential use of DENA in the treatment of various diseases, including cancer and inflammation.
- Investigation of the potential use of DENA as a fluorescent probe for imaging of biological structures.
- Development of new synthetic methods for the production of DENA and related compounds.
Conclusion:
In conclusion, DENA is a promising molecule that has been extensively studied for its potential use in scientific research. It has a variety of applications, including as a fluorescent probe for imaging and as a potential therapeutic agent for cancer and other diseases. While there are limitations to its use, DENA has many advantages and is likely to be the subject of continued research in the future.

Scientific Research Applications

DENA has been extensively studied for its potential use in scientific research. It has been shown to have a variety of applications, including as a fluorescent probe for imaging of biological structures and as a potential therapeutic agent for cancer and other diseases. DENA has also been used in studies of protein-protein interactions and in the development of new drug delivery systems.